Cas no 1533939-33-1 (2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 1533939-33-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6394435
• PubChem ID: 80467631
• Update Time: 2025-11-01

2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol
• EN300-1148179
• AKOS019031354
• 2-(5-amino-3-{bicyclo[3.1.0]hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol
• 1533939-33-1

• Inchi： 1S/C11H17N3O/c12-11-6-10(13-14(11)1-2-15)9-4-7-3-8(7)5-9/h6-9,15H,1-5,12H2
• InChI Key： GGTDGQSKDIJLNL-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C2CC3CC3C2)=N1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1533939-33-1)

The compound 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol, identified by its CAS number 1533939-33-1, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and its unique pharmacological properties. The presence of a bicyclo3.1.0hexan-3-yl moiety combined with a pyrazole scaffold suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural incorporation of a bicyclo3.1.0hexan-3-yl group into the pyrazole framework introduces additional conformational flexibility, which can enhance binding affinity and selectivity towards specific biological targets. This structural motif has been increasingly utilized in the design of small-molecule inhibitors and modulators, contributing to the growing interest in this class of compounds.

The ethan-1-ol side chain in the compound’s name further enriches its pharmacophoric potential by providing a hydroxyl group that can engage in hydrogen bonding interactions with biological receptors. Hydroxyl-containing compounds are frequently observed in bioactive molecules due to their ability to form stable hydrogen bonds, which are crucial for achieving high binding affinity and specificity. The combination of these features makes 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol a compelling subject for detailed pharmacological investigation.

In the context of contemporary drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of this compound position it as a valuable asset in the quest for innovative pharmaceutical solutions. Researchers have been particularly interested in leveraging heterocyclic systems like pyrazoles to develop drugs with enhanced pharmacokinetic profiles and reduced toxicity.

The bicyclo3.1.0hexan-3-yl substituent is particularly noteworthy, as it introduces a rigid cyclic structure that can optimize spatial orientation relative to biological targets. This rigidity can be advantageous in designing molecules that fit precisely into binding pockets, thereby improving drug-receptor interactions. The incorporation of such structural elements is a testament to the growing sophistication in medicinal chemistry, where precise molecular design is key to achieving desired pharmacological outcomes.

Moreover, the presence of an amino group at the 5-position of the pyrazole ring adds another layer of complexity to the compound’s biological behavior. Amino groups are well-known for their ability to participate in various chemical interactions, including ionic bonding and hydrogen bonding, which can significantly influence drug activity and selectivity. The strategic placement of this amino group within the molecule may contribute to its ability to modulate specific biological pathways effectively.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-yl)ethan-1-ol. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level, providing insights into its potential therapeutic applications. These computational approaches complement experimental efforts by allowing researchers to virtually test various modifications and optimize molecular properties before synthesizing new derivatives.

The compound’s potential applications extend across multiple therapeutic areas, including oncology, immunology, and neurology. In oncology research, pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of this compound may make it particularly effective in disrupting signaling pathways that drive tumor growth and metastasis.

In immunology, compounds targeting inflammatory pathways have gained significant traction due to their role in modulating immune responses associated with various diseases. The hydroxyl and amino groups in 2-(5-amino-3-{bicyclo3.1.0hexan-3-yl}-1H-pyrazol-1-y)ethan-l ol could facilitate interactions with inflammatory mediators or immune receptors, potentially leading to novel anti-inflammatory therapies.

The neurology field has also seen increasing interest in small molecules that can cross the blood-brain barrier and modulate central nervous system (CNS) functions. The structural design of this compound may offer advantages in terms of blood-brain barrier penetration, making it a candidate for treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease.

As research progresses, synthetic methodologies will continue to evolve, enabling more efficient production scales for compounds like 2-(5-amino--{bicyclo3.l.Ohexan--s -yl}-lH-pyrazol-l -yl)ethan-l ol (CAS No: 15339s9-s33-s). Advances in green chemistry principles will also play a role in reducing environmental impact during synthesis while maintaining high yields and purity standards.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of promising candidates like this one through machine learning algorithms that predict biological activity based on molecular structures alone without requiring extensive experimental data first